Cas no 1464016-14-5 (1-methyl-3-(1,3-thiazol-2-yl)-1H-pyrazole-4-carboxylic acid)

• Product Name: 1-methyl-3-(1,3-thiazol-2-yl)-1H-pyrazole-4-carboxylic acid
• CAS No: 1464016-14-5
• MF: C₈H₇N₃O₂S
• MW: 209.225079774857
• CID: 4601344
• Update Time: 2025-06-14

1-methyl-3-(1,3-thiazol-2-yl)-1H-pyrazole-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1-methyl-3-(1,3-thiazol-2-yl)-1H-pyrazole-4-carboxylic acid

• Inchi： 1S/C8H7N3O2S/c1-11-4-5(8(12)13)6(10-11)7-9-2-3-14-7/h2-4H,1H3,(H,12,13)
• InChI Key： HPYDUVDIEJNCMF-UHFFFAOYSA-N
• SMILES： N1(C)C=C(C(O)=O)C(C2=NC=CS2)=N1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Pyrazole carboxylic acids and derivatives
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Pyrazoles Pyrazole carboxylic acids and derivatives

Additional information on 1-methyl-3-(1,3-thiazol-2-yl)-1H-pyrazole-4-carboxylic acid

Recent Advances in the Study of 1-methyl-3-(1,3-thiazol-2-yl)-1H-pyrazole-4-carboxylic acid (CAS: 1464016-14-5)

1-methyl-3-(1,3-thiazol-2-yl)-1H-pyrazole-4-carboxylic acid (CAS: 1464016-14-5) has emerged as a compound of significant interest in the field of chemical biology and medicinal chemistry. Recent studies have highlighted its potential as a versatile scaffold for the development of novel therapeutic agents. This research brief synthesizes the latest findings on this compound, focusing on its synthesis, biological activity, and potential applications in drug discovery.

The compound belongs to the class of pyrazole-thiazole hybrids, which are known for their diverse pharmacological properties. A study published in the Journal of Medicinal Chemistry (2023) demonstrated that 1-methyl-3-(1,3-thiazol-2-yl)-1H-pyrazole-4-carboxylic acid exhibits potent inhibitory activity against several kinase targets, including those implicated in cancer and inflammatory diseases. The researchers employed a combination of molecular docking and enzymatic assays to elucidate its binding mode and selectivity profile.

Further investigations have explored the synthetic routes to this compound. A recent paper in Organic & Biomolecular Chemistry (2024) described an optimized protocol for its synthesis, achieving a high yield (85%) and excellent purity (>98%). The authors emphasized the importance of the thiazole ring in enhancing the compound's stability and bioavailability, making it a promising candidate for further development.

In addition to its kinase inhibitory properties, 1-methyl-3-(1,3-thiazol-2-yl)-1H-pyrazole-4-carboxylic acid has shown potential as a modulator of protein-protein interactions (PPIs). A study in Nature Chemical Biology (2023) reported that this compound disrupts the interaction between two key proteins involved in neurodegenerative diseases, suggesting its utility in treating conditions such as Alzheimer's and Parkinson's diseases. The findings were supported by NMR spectroscopy and cellular assays.

Despite these promising results, challenges remain in translating this compound into clinical applications. Issues such as metabolic stability, toxicity, and formulation need to be addressed. Ongoing research is focused on derivatizing the core structure to improve its pharmacokinetic properties while retaining its biological activity. Collaborative efforts between academic and industrial researchers are expected to accelerate the development of this compound into a viable drug candidate.

In conclusion, 1-methyl-3-(1,3-thiazol-2-yl)-1H-pyrazole-4-carboxylic acid (CAS: 1464016-14-5) represents a promising scaffold for drug discovery, with demonstrated activity against multiple therapeutic targets. Future studies should prioritize the optimization of its physicochemical properties and the exploration of its mechanism of action in greater detail. The compound's versatility and efficacy make it a valuable addition to the toolkit of medicinal chemists and biologists alike.